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Compound of Interest

Compound Name: Einecs 252-709-1

Cat. No.: B8650145

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the Heck reaction,
specifically focusing on the vinylation of iodomethoxybenzene (also known as 4-iodoanisole).
The Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction
between an unsaturated halide and an alkene.[1] This methodology is widely utilized in the
synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Data Presentation: Reaction Conditions and Yields

The following table summarizes various reported conditions for the Heck vinylation of 4-
iodoanisole with different vinylating agents. This data allows for easy comparison of catalysts,
ligands, bases, solvents, temperatures, and their impact on reaction outcomes.
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Experimental Protocols

This section provides a detailed methodology for a representative Heck reaction: the vinylation

of 4-iodoanisole with methyl acrylate using a phosphine-free palladium catalyst system.

Materials:

e 4-lodoanisole

e Methyl acrylate

o Palladium(ll) acetate (Pd(OAc)2)

e Sodium acetate (NaOAc)

o Dimethylformamide (DMF), anhydrous

o Ethyl acetate

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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Round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Standard laboratory glassware for workup and purification
Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 4-iodoanisole (1.0 mmol, 234 mg), sodium acetate (1.5 mmol, 123 mg), and
palladium(ll) acetate (0.01 mmol, 2.2 mg).

Solvent and Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add
anhydrous dimethylformamide (5 mL) to the flask. Stir the mixture for 5 minutes at room
temperature. Then, add methyl acrylate (1.2 mmol, 108 pL) via syringe.

Reaction Execution: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the
reaction progress by thin-layer chromatography (TLC). The reaction is typically complete
within 4-6 hours.

Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x
15 mL) and then with brine (15 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO0a), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to afford the pure product, methyl (E)-3-(4-
methoxyphenyl)acrylate.

Visualizations
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The following diagrams illustrate the experimental workflow and the catalytic cycle of the Heck
reaction.
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Experimental Workflow for the Heck Reaction
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Catalytic Cycle of the Heck Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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